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Compound of Interest

Compound Name: 4-Chloro-2-methoxy-6-nitrophenol

CAS No.: 118724-89-3

Cat. No.: B3088850

Get Quote

Technical Comparison & Experimental Guide

Executive Summary
4-Chloro-2-methoxy-6-nitrophenol (CAS: 118724-89-3) exhibits a distinct, pH-dependent

solvatochromic shift characteristic of ortho-nitrophenols. Unlike its non-nitrated precursors (e.g.,

4-chloroguaiacol) which absorb primarily in the UV region (<300 nm), this compound displays

significant absorbance in the visible region (400–460 nm) under alkaline conditions. This

bathochromic shift is driven by the formation of a resonance-stabilized phenolate anion, making

UV-Vis spectrophotometry a robust method for its quantification and pKa determination.

Spectral Characteristics & Data
The absorption profile of 4-Chloro-2-methoxy-6-nitrophenol is defined by the ionization state

of the phenolic hydroxyl group.
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Solvent /
Condition

Species Form (nm) Appearance

Molar
Absorptivity (

)

Acidic (pH < 4)
Molecular

(Phenol)
330 – 345 nm Pale Yellow ~2,000 – 3,500

Alkaline (pH > 9)
Ionized

(Phenolate)
430 – 456 nm

Deep

Orange/Red
~4,500 – 6,000

Organic

(Methanol)
Molecular ~335 nm Yellow N/A

Technical Insight: The detection wavelength of 456 nm is frequently cited in chromatographic

workflows (e.g., HPLC-UV) to selectively identify this compound against a background of non-

nitrated phenolic matrices, which do not absorb in this region.

Comparative Analysis
To validate experimental results, it is crucial to compare the target compound against

structurally related alternatives.
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Compound Structure (Alkaline)
Spectral Shift
Logic

4-Chloro-2-methoxy-

6-nitrophenol

Cl (p), OMe (o), NO

(o)
456 nm

Target. Combined

auxochromic effect of

-OMe and -Cl with -

NO

chromophore causes

significant red shift.

4-Chloro-2-nitrophenol
Cl (p), NO

(o)
~400 nm

Hypsochromic (Blue)

Shift. Lacks the

electron-donating

methoxy group,

resulting in less

delocalization than the

target.

4-Nitroguaiacol
OMe (o), NO

(p)
~400-420 nm

Different Isomer.

Para-nitro conjugation

is strong, but the

specific ortho-

nitro/para-chloro

arrangement of the

target creates a

unique electronic

environment.

4-Chloroguaiacol Cl (p), OMe (o) < 300 nm

UV Only. Lacks the

nitro group

chromophore.

Colorless in visible

spectrum.

Mechanism of Action: The Solvatochromic Shift
The dramatic color change upon basification is due to the deprotonation of the phenolic

hydroxyl group. The resulting negative charge is delocalized into the ortho-nitro group and the
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aromatic ring. The para-chloro and ortho-methoxy substituents further modulate this energy

gap, pushing the absorption into the visible red region.

Acidic Form (pH < pKa)
Protonated Phenol

λmax: ~335 nm (Yellow)

Deprotonation
(pKa ~ 4.5 - 5.5)

+ OH-
Basic Form (pH > pKa)

Phenolate Anion
λmax: ~456 nm (Red/Orange)+ H+

Resonance Stabilization

Click to download full resolution via product page

Figure 1: The pH-dependent equilibrium driving the spectral shift. The phenolate form exhibits

strong resonance delocalization involving the nitro group.

Experimental Protocol: Spectrophotometric
Determination
Objective: To accurately determine the

and verify the identity of 4-Chloro-2-methoxy-6-nitrophenol.

Reagents & Equipment
Stock Solvent: Methanol (HPLC Grade).

Buffers: 10 mM Citrate (pH 3.0) and 10 mM Borate (pH 10.0).

Instrument: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm path length).

Step-by-Step Methodology
Stock Preparation: Dissolve 10 mg of the compound in 10 mL Methanol to create a 1 mg/mL

stock.

Working Solutions:

Acidic Sample: Add 50 µL Stock to 2.95 mL Citrate Buffer (pH 3).

Basic Sample: Add 50 µL Stock to 2.95 mL Borate Buffer (pH 10).
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Blanking: Use the respective pure buffers as blanks for baseline correction.

Scanning: Scan from 200 nm to 600 nm.

Isosbestic Point Check: If performing a pH titration, overlay spectra to identify the isosbestic

point (likely ~360-380 nm), confirming a clean two-state transition.

Sample Prep

Measurement

Stock Solution
(MeOH)

Dilute into Buffers
(pH 3.0 & pH 10.0)

Baseline Correction
(Buffer Blanks)

Spectral Scan
200-600 nm

Identify λmax
Calculate Shift (Δλ)

Click to download full resolution via product page

Figure 2: Experimental workflow for determining the UV-Vis absorption maxima.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3088850/docs?utm_src=pdf-body-img#uv-vis-spectroscopic-profile-4-chloro-2-methoxy-6-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Notes
Pulp & Paper Industry: This compound is a known byproduct of chlorine dioxide bleaching of

softwood pulp. The 456 nm band allows for its specific monitoring in effluent streams without

interference from lignin degradation products that absorb in the UV.

pKa Determination: Due to the distinct spectral shift, the pKa can be precisely determined

spectrophotometrically. The expected pKa is approximately 4.5 – 5.5, significantly more

acidic than non-nitrated guaiacols (pKa ~10) due to the electron-withdrawing nature of the

nitro group.

References
Kroflič, A., et al. (2023). Kinetics and product identification of water-dissolved nitroguaiacol

photolysis under artificial sunlight. Frontiers in Environmental Science. Retrieved from [Link]

Department of Science Service. (1989). Journal of Chromatography: Synthesis and

Detection of Chloronitroguaiacols. Retrieved from [Link]

PubChem. (2025). 4-Chloro-2-nitrophenol Compound Summary. National Library of

Medicine. Retrieved from [Link]

To cite this document: BenchChem. [UV-Vis Spectroscopic Profile: 4-Chloro-2-methoxy-6-
nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3088850/docs#uv-vis-spectroscopic-profile-4-chloro-
2-methoxy-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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